Cas no 16424-28-5 (Undecanoic acid, 5-oxo-)

• Product Name: Undecanoic acid, 5-oxo-
• CAS No: 16424-28-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1344702
• PubChem ID: 4667416
• Update Time: 2025-04-20

Undecanoic acid, 5-oxo- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 5-oxo-
• 5-oxoundecanoic acid
• 5-oxo-undecanoic acid
• SCHEMBL7827913
• G64358
• DTXSID10936927
• 16424-28-5
• CHEBI:180331
• 4-heptanoyl butyric acid
• LMFA01060036
• AKOS024334121

• Inchi： 1S/C11H20O3/c1-2-3-4-5-7-10(12)8-6-9-11(13)14/h2-9H2,1H3,(H,13,14)
• InChI Key： LXPXOCHGDNNXCA-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids